p-Anisidine

• CAS No.: 104-94-9
• Product Name: p-Anisidine
• Molecular Formula: C7H9NO; H2NC6H4OCH3; C7H9NO
• Molecular Weight: 123.15 g/mol
• IUPAC Name: 4-methoxyaniline
• Standard InChI: InChI=1S/C7H9NO/c1-9-7-4-2-6(8)3-5-7/h2-5H,8H2,1H3
• Standard InChIKey: BHAAPTBBJKJZER-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N
• Canonical SMILES: COC1=CC=C(C=C1)N
• Boiling Point: 469 °F at 760 mm Hg (NTP, 1992); 243.0 °C; 243 °C; 437°F; 475°F
• Colorform: White solid; Fused crystalline mass; Crystals, plates from aqueous solution; Yellow to brown, crystalline solid
• Density: 1.071 at 135 °F (NTP, 1992); 1.071 at 57 °C/4 °C; 1.07 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00; 1.10; 1.07
• Flash Point: 41 °F (NTP, 1992); 122 °C (251.6 °F) (closed cup); 122 °C; 244°F (open cup)
• Melting Point: 135 °F (NTP, 1992); 57.2 °C; 57.2°C; 57 °C; 41°F; 135°F
• Physical Description: P-anisidine appears as brown crystals or dark brown solid. Characteristic amine odor. (NTP, 1992); Solid; COLOURLESS-TO-BROWN CRYSTALS WITH CHARACTERISTIC ODOUR.; A fused crystalline solid or a reddish to yellowish oily liquid.; Yellow to brown, crystalline solid with an amine-like odor.
• Description: P-anisidine appears as brown crystals or dark brown solid. Characteristic amine odor. (NTP, 1992); P-anisidine is a substituted aniline that is aniline in which the hydrogen para to the amino group has been replaced by a methoxy group. It is used as a reagent for the detection of oxidation products such as aldehydes and ketones in fats and oils. It has a role as a reagent and a genotoxin. It is a member of methoxybenzenes, a substituted aniline and a primary amino compound.; p-Anisidine, also known as 4-methoxyaniline or p-aminoanisole, belongs to the class of organic compounds known as aminophenyl ethers. These are aromatic compounds that contain a phenol ether, which carries an amine group on the benzene ring. p-Anisidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, p-anisidine is primarily located in the cytoplasm. p-Anisidine can be converted into methacetin. p-Anisidine is a potentially toxic compound.
• Related CAS: 20265-97-8 (hydrochloride)
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.17 M; Soluble in acetone, benzene; very soluble in ether, ethanol; In water, 2.10X10+4 mg/L at 20 °C; 21 mg/mL at 20 °C; Solubility in water, g/100ml at 20 °C: 2.2 (moderate); Moderate
• Synonyms: 1,4-Anisidine; 4-Methoxybenzenamine; 1-Amino-4-methoxybenzene; 4-Aminoanisole; 4-Aminomethoxybenzene; 4-Methoxy-1-aminobenzene; 4-Methoxyaniline; 4-Methoxybenzenamine; 4-Methoxylaniline; 4-Methoxyphenylamine; Anisidine; Methyl 4-aminophenyl ether; NS
• Vapor Density: 4.25 (NTP, 1992) (Relative to Air); 4.28 (Air = 1); Relative vapor density (air = 1): 4.3; 4.25
• Vapor Pressure: less than 0.1 mm Hg at 68 °F (NTP, 1992); 0.03 mmHg; 3.0X10-2 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 2; <0.1 mmHg; (77°F): 0.006 mmHg
• PubChem Compound: 7732
• Last Modified: Nov 11 2021